Cas no 2276114-00-0 (3-(4-bromophenyl)spiro3.3heptan-1-one)

• Product Name: 3-(4-bromophenyl)spiro3.3heptan-1-one
• CAS No: 2276114-00-0
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• MDL: MFCD34168542
• CID: 5614101
• PubChem ID: 155973777
• Update Time: 2025-06-08

3-(4-bromophenyl)spiro3.3heptan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-3299539
• 2276114-00-0
• 3-(4-bromophenyl)spiro[3.3]heptan-1-one
• 3-(4-bromophenyl)spiro3.3heptan-1-one

• MDL： MFCD34168542
• Inchi： 1S/C13H13BrO/c14-10-4-2-9(3-5-10)11-8-12(15)13(11)6-1-7-13/h2-5,11H,1,6-8H2
• InChI Key： KBPDPUJJJUIGPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CC(C21CCC2)=O

Computed Properties

• Exact Mass: 264.01498g/mol
• Monoisotopic Mass: 264.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 366.1±42.0 °C(Predicted)

Additional information on 3-(4-bromophenyl)spiro3.3heptan-1-one

Research Brief on 3-(4-bromophenyl)spiro[3.3]heptan-1-one (CAS: 2276114-00-0): Recent Advances and Applications

3-(4-bromophenyl)spiro[3.3]heptan-1-one (CAS: 2276114-00-0) is a spirocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

The compound's spirocyclic core, characterized by a central carbon atom shared between two rings, offers conformational rigidity and three-dimensional complexity, making it an attractive scaffold for drug design. Recent studies have explored its utility as a building block for small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymes involved in inflammatory and neurodegenerative diseases. Notably, its 4-bromophenyl moiety has been leveraged for further derivatization via cross-coupling reactions, expanding its chemical space for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in synthesizing potent inhibitors of the NLRP3 inflammasome, a key player in chronic inflammation. The spirocyclic framework was shown to enhance metabolic stability compared to linear analogs, while the bromine substituent facilitated late-stage functionalization via Suzuki-Miyaura coupling. These findings highlight its potential in developing next-generation anti-inflammatory agents.

In addition to its pharmacological applications, 3-(4-bromophenyl)spiro[3.3]heptan-1-one has been investigated in materials science. Its rigid structure and bromine atom make it a candidate for organic electronic materials, as reported in a 2024 ACS Applied Materials & Interfaces paper. The compound exhibited promising charge-transport properties when incorporated into organic field-effect transistors (OFETs), suggesting dual utility in both biomedical and material sciences.

Challenges remain in optimizing the compound's synthetic route for large-scale production, with current yields averaging 60-70% in multi-step procedures. Recent advances in flow chemistry, however, offer promising solutions to improve efficiency. Future research directions include exploring its enantioselective synthesis and expanding its applications in targeted protein degradation (e.g., PROTACs). This compound exemplifies the convergence of synthetic chemistry and biological innovation, warranting continued investigation.